Cas no 25158-68-3 (5-nitro-3-Benzofuranone)

• Product Name: 5-nitro-3-Benzofuranone
• CAS No: 25158-68-3
• MF: C₈H₅NO₄
• MW: 179.129602193832
• CID: 279136
• PubChem ID: 307946
• Update Time: 2025-10-30

5-nitro-3-Benzofuranone Chemical and Physical Properties

Names and Identifiers

• 5-nitro-3-Benzofuranone
• 3(2H)-Benzofuranone,5-nitro-
• 5-nitro-1-benzofuran-3-one
• 5-nitro-1-benzofuran-3(2H)-one
• 5-NITRO-3(2H)-BENZOFURANONE
• 5-NITROBENZOFURAN-3(2H)-ONE
• 5-Nitro-benzofuran-3-on
• 5-nitro-benzofuran-3-one
• 5-Nitro-coumaranon
• 5-Nitrocumaron-3-on
• AC1L7BUS
• NSC206602
• SBB068520
• SureCN1429100
• EN300-91208
• NSC-206602
• AKOS006304572
• DTXSID50308664
• AB56731
• ROBFLDVWFBLZKV-UHFFFAOYSA-N
• 25158-68-3
• 5-NITRO-2,3-DIHYDRO-1-BENZOFURAN-3-ONE
• FT-0656383
• SCHEMBL1429100

• Inchi： 1S/C8H5NO4/c10-7-4-13-8-2-1-5(9(11)12)3-6(7)8/h1-3H,4H2
• InChI Key： ROBFLDVWFBLZKV-UHFFFAOYSA-N
• SMILES： O1CC(C2C=C(C=CC1=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 179.02185
• Monoisotopic Mass: 179.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44
• LogP: 1.69310

Additional information on 5-nitro-3-Benzofuranone

Introduction to 5-nitro-3-Benzofuranone (CAS No. 25158-68-3)

5-nitro-3-Benzofuranone, with the chemical formula C₈H₅NO₄, is a significant compound in the field of organic chemistry and pharmaceutical research. Its molecular structure, featuring a benzofuranone core with a nitro group at the 5-position, makes it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications. This article provides an in-depth exploration of the compound’s properties, synthesis methods, and recent advancements in its application within the pharmaceutical and biochemical sectors.

The CAS number 25158-68-3 uniquely identifies this compound in scientific literature and databases, underscoring its importance in chemical synthesis and research. The benzofuranone scaffold is a privileged structure in medicinal chemistry, known for its stability and reactivity, which allows for diverse functionalization. The presence of the nitro group enhances the electrophilicity of the molecule, making it a valuable precursor in constructing more complex chemical entities.

In recent years, 5-nitro-3-benzofuranone has garnered attention due to its role as a key intermediate in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel compounds with potential therapeutic effects. For instance, derivatives of benzofuranone have been explored for their anti-inflammatory, antioxidant, and antimicrobial properties. The nitro group can be further reduced to an amine or hydroxylated, providing multiple pathways for structural diversification.

The synthesis of 5-nitro-3-benzofuranone typically involves nitration of an appropriate benzofuranone precursor. This process requires careful control of reaction conditions to achieve high yield and purity. Advanced synthetic methodologies, such as catalytic nitration or electrochemical oxidation, have been employed to improve efficiency and reduce byproduct formation. These innovations align with the broader trend toward greener chemistry, emphasizing sustainable practices in pharmaceutical manufacturing.

Recent studies have highlighted the compound’s utility in drug discovery programs. For example, 5-nitro-3-benzofuranone has been used as a building block in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The nitro group serves as a handle for further derivatization, allowing chemists to fine-tune pharmacokinetic properties such as solubility and metabolic stability. Such modifications are essential for optimizing drug candidates for clinical trials.

The pharmacological potential of 5-nitro-3-benzofuranone has also been explored in preclinical models. Initial studies suggest that certain derivatives exhibit inhibitory activity against enzymes involved in pathogenic processes. The benzofuranone core is particularly noted for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This structural motif has been incorporated into drug candidates targeting neurological disorders, where precise molecular recognition is crucial.

From a biochemical perspective, 5-nitro-3-benzofuranone serves as a valuable tool for mechanistic studies. Its reactivity allows researchers to probe enzyme function and metabolic pathways at a molecular level. By introducing labeled or modified versions of this compound, scientists can gain insights into how biological systems process xenobiotics. Such knowledge is pivotal for developing safer drugs and understanding environmental toxicology.

The industrial relevance of 5-nitro-3-benzofuranone extends beyond academic research. Pharmaceutical companies utilize this compound in large-scale syntheses due to its scalability and cost-effectiveness. Continuous flow chemistry has emerged as a promising approach for producing complex molecules like benzofuranones efficiently. This technology reduces reaction times and improves reproducibility, making it an attractive option for commercial applications.

In conclusion,5-nitro-3-benzofuranone (CAS No. 25158-68-3) is a multifaceted compound with significant implications in synthetic chemistry and drug development. Its unique structural features enable diverse applications across multiple industries, from academic research to industrial manufacturing. As advancements continue to emerge in chemical synthesis and biotechnology,5-nitro-3-benzofuranone will likely remain at the forefront of innovation, driving progress in pharmaceuticals and beyond.